Cas no 496-86-6 (Octadecanoic acid, 9,10,18-trihydroxy-)
496-86-6 structure
Product Name:Octadecanoic acid, 9,10,18-trihydroxy-
CAS No:496-86-6
MF:C18H36O5
MW:332.47544670105
CID:1525540
PubChem ID:5282938
Update Time:2025-04-21
Octadecanoic acid, 9,10,18-trihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Octadecanoic acid, 9,10,18-trihydroxy-
- 9,10,18-trihydroxyoctadecanoic acid
- AKOS040737422
- CHEBI:133325
- 9,10,18-trihydroxystearate
- 9,10,18-trihydroxystearic acid
- OISFHODBOQNZAG-UHFFFAOYSA-N
- SCHEMBL1134705
- 9,10,18-trihydroxy-octadecanoic acid
- Q53679584
- Phloionolic acid
- 9E7QH7XW34
- 496-86-6
- Aleutiric acid
- LMFA02000147
- C19621
- UNII-9E7QH7XW34
- Compound NP-023781
- DTXSID60415257
- 9,10,18-Trihydroxy-stearic acid
-
- Inchi： 1S/C18H36O5/c19-15-11-7-2-1-4-8-12-16(20)17(21)13-9-5-3-6-10-14-18(22)23/h16-17,19-21H,1-15H2,(H,22,23)
- InChI Key： OISFHODBOQNZAG-UHFFFAOYSA-N
- SMILES： OC(CCCCCCCCO)C(CCCCCCCC(=O)O)O
Computed Properties
- Exact Mass: 332.25638
- Monoisotopic Mass: 332.256
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 17
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 98A^2
- XLogP3: 3.6
Experimental Properties
- PSA: 97.99
Octadecanoic acid, 9,10,18-trihydroxy- Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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